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Compound of Interest

Compound Name: 4-Amino-2,6-dinitrotoluene

Cat. No.: B094180 Get Quote

This guide provides a comprehensive technical overview of 4-Amino-2,6-dinitrotoluene, a

compound of significant interest in environmental science, toxicology, and as a chemical

intermediate. Designed for researchers, scientists, and drug development professionals, this

document delves into its core chemical identity, synthesis, physicochemical properties,

applications, and safety considerations, underpinned by established scientific literature.

Core Identity: CAS Number and Chemical Structure
4-Amino-2,6-dinitrotoluene, also known by synonyms such as 3,5-Dinitro-4-methylaniline and

4-ADNT, is a nitroaromatic compound.[1][2] Its unique identification is assigned by the

Chemical Abstracts Service (CAS) with the registry number 19406-51-0.[1][2][3]

The molecular structure consists of a toluene backbone substituted with two nitro groups (NO₂)

at positions 2 and 6, and an amino group (NH₂) at position 4.[2][4] This specific arrangement of

functional groups dictates its chemical reactivity and physical properties. The empirical formula

for this compound is C₇H₇N₃O₄.[2][4][5]
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Figure 1. Chemical Structure of 4-Amino-2,6-dinitrotoluene
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Caption: Chemical structure of 4-Amino-2,6-dinitrotoluene.

Synthesis and Formation
4-Amino-2,6-dinitrotoluene is notably recognized as a primary transformation product

resulting from the biological degradation and reduction of 2,4,6-trinitrotoluene (TNT).[5] This

conversion is a critical area of study in the bioremediation of sites contaminated with

explosives.

While specific one-step synthesis protocols for 4-Amino-2,6-dinitrotoluene are less commonly

detailed than for its isomers, its formation is a known outcome of TNT reduction. The selective

reduction of nitro groups on the TNT molecule is a key chemical challenge. Typically, the

reduction of TNT often yields 4-amino-2,6-dinitrotoluene as a major product.[6][7] The

synthesis of related isomers, such as 2-amino-4,6-dinitrotoluene, has been achieved through

the selective reduction of the ortho-nitro groups of TNT using hydrazine hydrate in the
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presence of a catalyst like ferric chloride (FeCl₃) and charcoal.[6][7] A similar strategic

reduction targeting the para-nitro group would be the logical pathway for synthesizing the 4-

amino isomer.

Figure 2. Conceptual Synthesis Pathway
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Caption: Generalized pathway for the synthesis of 4-Amino-2,6-dinitrotoluene from TNT.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Amino-2,6-dinitrotoluene is presented

in the table below. These parameters are crucial for predicting its environmental fate, transport,

and for developing analytical methodologies.

Property Value Source

Molecular Weight 197.15 g/mol [2][4]

Melting Point 171 °C [2]

Boiling Point (Predicted) 382.6 ± 37.0 °C [2]

Density (Predicted) 1.497 ± 0.06 g/cm³ [2]

Appearance Solid [1]

Water Solubility Moderately soluble [5]

Vapor Pressure 4E-05 mm Hg [1]

XLogP3 1.1 [4]
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Applications and Areas of Research
The primary relevance of 4-Amino-2,6-dinitrotoluene stems from its role as a metabolite and

degradation product of TNT.[5] Consequently, its study is paramount in the following fields:

Environmental Monitoring and Bioremediation: As a persistent environmental contaminant at

military sites, understanding its toxicology and developing effective remediation strategies is

a key area of research. It is known to form non-extractable bound residues with organic

matter in soil.[5]

Toxicology and Occupational Health: 4-Amino-2,6-dinitrotoluene has been detected in the

urine of workers exposed to TNT, making it a biomarker for exposure.[1][4] Toxicological

studies are essential to ascertain its health effects, which may include hepatotoxicity and the

induction of methemoglobinemia.[1][4]

Chemical Synthesis: As a dinitro-substituted aniline, it holds potential as an intermediate in

the synthesis of more complex molecules, including dyes and specialty chemicals.

Safety and Handling
4-Amino-2,6-dinitrotoluene is classified as a hazardous substance. According to safety data

sheets, it is toxic if swallowed, in contact with skin, or if inhaled.[8][9] It may also cause damage

to organs through prolonged or repeated exposure.[8]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[8]

Ventilation: Use only outdoors or in a well-ventilated area.[8]

Handling: Do not eat, drink, or smoke when using this product. Wash hands thoroughly after

handling.[8]

Storage: Store in a well-ventilated place and keep the container tightly closed. Store locked

up.[8]
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Analytical Methodologies
The detection and quantification of 4-Amino-2,6-dinitrotoluene are critical for environmental

and biological monitoring. Several analytical techniques are employed for this purpose:

High-Performance Liquid Chromatography (HPLC): This is a standard method for the

analysis of explosives and their metabolites in environmental samples. EPA Method 8330B,

for instance, uses HPLC with UV detection.[10]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is another powerful technique

for the identification and quantification of nitroaromatic compounds.[10]

Exemplary Analytical Workflow: HPLC Analysis
The following outlines a typical workflow for the analysis of 4-Amino-2,6-dinitrotoluene in a

water sample.

Figure 3. HPLC Analytical Workflow
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Caption: A generalized workflow for the HPLC analysis of 4-Amino-2,6-dinitrotoluene.

Step-by-Step Protocol Outline:

Sample Preparation:

Collect a representative water sample.

Filter the sample to remove particulate matter.

Perform a solid-phase extraction (SPE) or liquid-liquid extraction to isolate and pre-

concentrate the analyte from the aqueous matrix.

Instrumental Analysis:

Inject the extracted and concentrated sample into an HPLC system equipped with a

suitable column (e.g., C18) and a UV detector.

Use an appropriate mobile phase gradient (e.g., acetonitrile and water) to achieve

separation.

Quantification:

Prepare a series of calibration standards of known concentrations.

Generate a calibration curve by plotting the peak area versus concentration.

Determine the concentration of 4-Amino-2,6-dinitrotoluene in the sample by interpolating

its peak area on the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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